Cas no 887869-10-5 (2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)

• Product name: 2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
• CAS No: 887869-10-5
• MF: C₂₃H₂₀N₆O₄
• MW: 444.442704200745
• CID: 5479194

2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetamide, 1,2,4,8-tetrahydro-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-
• 2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

• Inchi： 1S/C23H20N6O4/c1-14-12-27-19-20(26(2)23(32)28(21(19)31)13-18(24)30)25-22(27)29(14)15-8-10-17(11-9-15)33-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H2,24,30)
• InChI Key： MTEOEGOMVDMNFS-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OC4=CC=CC=C4)C=C3)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Additional information on 2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

Comprehensive Analysis of 2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS No. 887869-10-5)

The compound 2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide (CAS No. 887869-10-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique imidazo[1,2-g]purine core, combined with a phenoxyphenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to purine-based inhibitors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's acetamide moiety further enhances its bioavailability, a critical factor in modern drug design. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in pharmaceutical development. As such, 887869-10-5 is often discussed in the context of kinase inhibition and cancer research, areas where users frequently search for "next-generation kinase inhibitors" or "purine derivatives in oncology."

The synthesis of 2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide involves multi-step organic reactions, including cyclization and N-acetylation processes. Its crystalline form has been characterized using X-ray diffraction, revealing insights into its molecular packing and stability. These details are crucial for researchers exploring "solid-state chemistry of heterocycles" or "crystallography in drug design," which are high-traffic search terms in academic and industrial circles.

Beyond its pharmaceutical potential, this compound is also studied for its structure-activity relationship (SAR) in modulating G-protein-coupled receptors (GPCRs). Given the rising interest in GPCR-targeted therapies for neurological disorders, 887869-10-5 could serve as a scaffold for developing neuroprotective agents. This connects to popular queries like "GPCR ligands for Alzheimer's disease" or "purine-based neurotherapeutics," highlighting its relevance in current biomedical research.

Environmental and green chemistry considerations are also pertinent when discussing CAS No. 887869-10-5. Its synthetic route has been optimized to minimize hazardous byproducts, addressing the demand for sustainable pharmaceutical manufacturing. This aspect resonates with users searching for "eco-friendly synthesis of heterocycles" or "green solvents in drug production," reflecting broader industry shifts toward sustainability.

In summary, 2-1,7-dimethyl-2,4-dioxo-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetamide represents a multifaceted compound with applications spanning drug discovery, materials science, and biochemical research. Its structural features and functional groups make it a valuable subject for both academic and industrial investigations, particularly in the context of personalized medicine and targeted therapies. As research progresses, this compound may unlock new avenues for treating complex diseases while adhering to green chemistry principles.